Cas no 84583-07-3 ( )
structure
Product Name:
CAS No:84583-07-3
MF:C8H12O3S
MW:188.244081497192
CID:989498
PubChem ID:290023
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-methyl-4-oxothiane-3-carboxylate
- NSC152591
- 84583-07-3
- DTXSID001006586
- 86012-74-0
- NSC-152591
-
-
- Inchi： 1S/C8H12O3S/c1-8(7(10)11-2)5-12-4-3-6(8)9/h3-5H2,1-2H3
- InChI Key： XBTXUZBFDFXDGA-UHFFFAOYSA-N
- SMILES： S1CCC(C(C(=O)OC)(C)C1)=O
Computed Properties
- Exact Mass: 188.05071541g/mol
- Monoisotopic Mass: 188.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 68.7Ų
Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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